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Compound of Interest

Compound Name: 5-Hydroxy Imidacloprid-d4

Cat. No.: B15558018

Get Quote

Technical Guide: 5-Hydroxy Imidacloprid-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Hydroxy Imidacloprid-d4, the

deuterated stable isotope-labeled metabolite of the neonicotinoid insecticide Imidacloprid. This

document covers its chemical identity, metabolic formation, and its critical application in

analytical methodologies.

Core Compound Data
5-Hydroxy Imidacloprid-d4 serves as an essential internal standard for the quantification of 5-

Hydroxy Imidacloprid in various matrices through mass spectrometry techniques.[1][2] The

deuterium labeling provides a distinct mass shift, enabling precise differentiation from the

naturally occurring analyte.
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Identifier Data Reference

Compound Name 5-Hydroxy Imidacloprid-d4 [1][2][3]

CAS Number 380912-09-4 (Unlabeled) [1][4]

Molecular Formula C₉H₆D₄ClN₅O₃ [1]

Molecular Weight 275.69 g/mol [1]

Application

Internal standard for

quantification by GC- or LC-

MS

[1][5]

Chemical Structure
The chemical structure of 5-Hydroxy Imidacloprid-d4 is characterized by a hydroxyl group at

the 5-position of the imidazolidine ring of Imidacloprid. The "-d4" designation indicates that four

hydrogen atoms on the imidazolidine ring have been replaced by deuterium isotopes, which is

a common labeling pattern for related standards like Imidacloprid-d4.[5][6]

(NE)-N-[1-[(6-chloro-3-pyridinyl)methyl]-5-hydroxyimidazolidin-2-ylidene-4,4,5,5-d4]nitramide

Metabolic Pathway: Formation of 5-Hydroxy
Imidacloprid
Imidacloprid undergoes metabolic transformation in various organisms, including insects, rats,

and fish, through two primary routes: oxidation and nitroreduction.[7] The formation of 5-

Hydroxy Imidacloprid occurs via the hydroxylation of the imidazolidine ring.[7][8] This

metabolite can be further converted to Imidacloprid olefin, which has shown higher toxicity than

the parent compound in some insect species.[7][9]
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Metabolic Transformation of Imidacloprid
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Caption: Metabolic conversion of Imidacloprid to its hydroxylated and olefin metabolites.

Quantitative Metabolic Data
The kinetic rates for the formation of 5-Hydroxy Imidacloprid from Imidacloprid have been

studied in different species, revealing variations in enzyme affinity and reaction velocity.

Species System Km (μM)
Vmax
(pmol/min/mg)

Reference

Rainbow Trout
Liver

Microsomes
79.2 0.75 [7]

Rat
Liver

Microsomes
158.7 38.4 [7]

Experimental Protocols
Synthesis of 5-Hydroxy Imidacloprid
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The synthesis of 5-Hydroxy Imidacloprid metabolites has been described, typically involving a

multi-step chemical process.[10] While specific protocols for the deuterated version are

proprietary to manufacturers, the synthesis generally starts from key precursors. One patented

method for the parent compound, Imidacloprid, involves reacting 2-nitroiminoimidazolidine with

2-chloro-5-chloromethyl pyridine in the presence of an alkali carbonate in an organic solvent.

[11] The synthesis of the 5-hydroxy variant and its subsequent deuteration would involve

specialized steps starting from appropriately modified or deuterated precursors.

Analytical Protocol: QuEChERS and LC-MS/MS
5-Hydroxy Imidacloprid-d4 is primarily used as an internal standard in analytical methods for

the detection and quantification of Imidacloprid and its metabolites in complex matrices like

crayfish tissues, soil, and water.[12][13] A common and effective methodology is the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation followed by

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[12]

1. Sample Preparation (QuEChERS)[12]

Homogenization: A representative sample (e.g., 1g of tissue) is homogenized.

Internal Standard Spiking: A known concentration of 5-Hydroxy Imidacloprid-d4 is added to

the sample.

Extraction: The sample is extracted with an organic solvent, typically acetonitrile containing

0.1% acetic acid. Salts such as anhydrous MgSO₄ and NaCl are added to induce phase

separation and improve recovery.[12]

Cleanup: The supernatant is passed through a cleanup column (e.g., containing primary

secondary amine and neutral alumina) to remove interfering matrix components.[12]

Final Preparation: The cleaned extract is evaporated and reconstituted in a suitable solvent

for LC-MS/MS analysis.

2. Chromatographic Separation and Detection (HPLC-MS/MS)

Separation: The prepared sample is injected into a reverse-phase HPLC system (e.g., C18

column) to separate the analytes.[12][13]
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Ionization: Electrospray ionization (ESI) is commonly used, with analytes like 5-hydroxy

imidacloprid forming [M+H]⁺ molecular ions in positive mode.[12]

Detection: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring

(MRM) mode to specifically detect the parent-to-product ion transitions for both the native

analyte and the deuterated internal standard. This ensures high sensitivity and selectivity.[12]
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Caption: General workflow for the analysis of Imidacloprid metabolites using a deuterated

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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